
A Technical Guide to the Safe Handling of 5-
Bromo-2-naphthoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-2-naphthoic acid

Cat. No.: B087213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for 5-Bromo-2-
naphthoic acid, a compound frequently utilized in chemical synthesis and pharmaceutical

research. Adherence to these protocols is critical for ensuring personnel safety and maintaining

a secure laboratory environment. The information herein is compiled from publicly available

Safety Data Sheets (SDS) and chemical databases.

Hazard Identification and Classification
5-Bromo-2-naphthoic acid is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard statements.

Table 1: GHS Hazard Classification

Classification Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2 / 2A

Specific target organ toxicity (single exposure);

Respiratory tract irritation
Category 3
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Source:[1][2]

Table 2: Hazard Statements and Pictograms

Pictogram GHS Code Hazard Statement

GHS07 Warning

H302 Harmful if swallowed.

H312 Harmful in contact with skin.

H315 Causes skin irritation.[1][3][4]

H319
Causes serious eye irritation.

[1][3][4]

H332 Harmful if inhaled.

H335
May cause respiratory

irritation.[1][3]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 5-Bromo-2-naphthoic
acid is essential for its safe handling and storage.

Table 3: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC440390010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/14960646
https://www.fishersci.com/store/msds?partNumber=AC440390010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL16093~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2001:29:51~~6-Bromo-2-naphthoic%20acid~~
https://www.tcichemicals.com/BE/en/sds/B1344_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC440390010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL16093~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2001:29:51~~6-Bromo-2-naphthoic%20acid~~
https://www.tcichemicals.com/BE/en/sds/B1344_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC440390010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL16093~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2001:29:51~~6-Bromo-2-naphthoic%20acid~~
https://www.benchchem.com/product/b087213?utm_src=pdf-body
https://www.benchchem.com/product/b087213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance White solid[3]

Molecular Formula C11H7BrO2

Molecular Weight 251.08 g/mol [2]

Melting Point 270 °C[5]

Boiling Point 387.3 °C at 760 mmHg[5]

Solubility Low water solubility[3]

Odor No information available[3]

Experimental Protocols
Detailed experimental protocols for the toxicological and safety testing of 5-Bromo-2-
naphthoic acid are not publicly available in the cited safety data sheets. The hazard

classifications are based on data from suppliers and regulatory agencies. Researchers should

handle this compound with the caution appropriate for a substance with its listed hazards.

Safe Handling and Storage
Proper handling and storage procedures are paramount to minimizing exposure risks.

Engineering Controls
Ventilation: Use only outdoors or in a well-ventilated area.[3] Work should be conducted in a

chemical fume hood.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE)
Table 4: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection

Chemical splash goggles or safety glasses

meeting EN 166 (EU) or NIOSH (US) standards.

[3][6][7] A face shield should be worn when

there is a risk of splashing.[8]

Skin Protection

Impervious, chemical-resistant gloves (e.g.,

nitrile rubber).[3][8][9] Inspect gloves before use.

[3] Wear a lab coat or other protective clothing

to prevent skin contact.[3]

Respiratory Protection

Not required under normal use conditions with

adequate ventilation.[1][3] For large-scale

operations, emergencies, or if ventilation is

inadequate, use a NIOSH/MSHA or European

Standard EN 136 approved respirator.[3]

Hygiene Measures
Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[10]

Remove contaminated clothing and wash it before reuse.[3][11]

Storage
Store in a tightly closed container in a dry and well-ventilated place.[3]

Keep away from heat and sources of ignition.[1]

Store locked up.

Emergency Procedures
First Aid Measures
Table 5: First Aid Procedures
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Exposure Route First Aid Instructions

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[1][3] If not breathing,

give artificial respiration.[1][3] Call a POISON

CENTER or doctor if you feel unwell.[3]

Skin Contact

Take off immediately all contaminated clothing.

[6] Wash off with plenty of soap and water for at

least 15 minutes.[1][3] If skin irritation persists,

call a physician.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

[3] Remove contact lenses, if present and easy

to do. Continue rinsing for at least 15 minutes.

[3][6] Get immediate medical attention.[3][11]

Ingestion

Rinse mouth. Do NOT induce vomiting.[6] Call a

POISON CENTER or doctor if you feel unwell.

[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6][10]

Specific Hazards: Thermal decomposition can produce carbon oxides, hydrogen bromide,

and other irritating gases and vapors.[3][10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][6]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[3] Avoid breathing dust. Evacuate unnecessary personnel.[12]

Environmental Precautions: Do not let the product enter drains. Prevent further leakage or

spillage if safe to do so.
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Methods for Cleaning Up: Sweep up the solid material and shovel it into a suitable container

for disposal.[1][3] Avoid creating dust.

Visual Workflow Guides
The following diagrams illustrate key safety and handling workflows.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC440390010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL16093~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2001:29:51~~6-Bromo-2-naphthoic%20acid~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for 5-Bromo-2-naphthoic Acid

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure Engineering Controls are Functional
(Fume Hood, Eyewash, Safety Shower)

Don Appropriate Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Weigh and Handle Compound in a Ventilated Enclosure (Fume Hood)

Avoid Dust Formation

Keep Container Tightly Closed When Not in Use

Decontaminate Work Area

Dispose of Waste in a Labeled Hazardous Waste Container

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard procedure for safe laboratory handling.
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Spill Response Workflow for 5-Bromo-2-naphthoic Acid

Spill Occurs

Evacuate Immediate Area and Alert Others

Assess Spill Size and Risk

Small Spill?

Don Appropriate PPE
(Respirator if needed, Gloves, Goggles, Lab Coat)

Yes

Large Spill or Uncontrolled Release

No

Cover Spill with Inert Absorbent Material

Carefully Sweep or Scoop into a Labeled Hazardous Waste Container

Decontaminate Spill Area

Contact Emergency Services / EH&S

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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